Cas no 5460-58-2 (L-Alanine,3-[(4-fluorophenyl)sulfonyl]-)
5460-58-2 structure
Product Name:L-Alanine,3-[(4-fluorophenyl)sulfonyl]-
CAS No:5460-58-2
MF:C9H10FNO4S
MW:247.243404865265
CID:385560
PubChem ID:228805
Update Time:2025-04-19
L-Alanine,3-[(4-fluorophenyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- L-Alanine,3-[(4-fluorophenyl)sulfonyl]-
- 2-amino-3-(4-fluorophenyl)sulfonylpropanoic acid
- (2R)-amino-3-(4-benzyloxyphenyl)propionic acid
- (R)-2-amino-3-(4-(benzyloxy)phenyl)propanoic acid
- (R)-2-amino-3-(4-benzyloxyphenyl)propionic acid
- (R)-2-Amino-3-(4-fluor-benzolsulfonyl)-propionsaeure
- (R)-2-amino-3-(4-fluoro-benzenesulfonyl)-propionic acid
- AC1LDUUO
- AC1Q5R0V
- CTK8G0140
- D-Tyr(Bzl)OH
- H-D-Tyr(Bn)-OH
- H-D-Tyr(Bzl)-OH
- O-benzyl-(R)-tyrosin
- o-benzyl-d-tyrosine
- PubChem18635
- SureCN659105
- SCHEMBL7867008
- NSC-21937
- 5460-58-2
- NSC21937
- AKOS014779822
-
- Inchi: 1S/C9H10FNO4S/c10-6-1-3-7(4-2-6)16(14,15)5-8(11)9(12)13/h1-4,8H,5,11H2,(H,12,13)
- InChI Key: JAZXSGCVIRTMDJ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)F)(CC(C(=O)O)N)(=O)=O
Computed Properties
- Exact Mass: 247.0315
- Monoisotopic Mass: 247.03145714g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.3
- Topological Polar Surface Area: 106Ų
Experimental Properties
- PSA: 97.46
L-Alanine,3-[(4-fluorophenyl)sulfonyl]- Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
5460-58-2 (L-Alanine,3-[(4-fluorophenyl)sulfonyl]-) Related Products
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